Cas no 137096-37-8 (1,1''-Biferrocene, 2,2''-bis[(1R)-1-(diphenylphosphino)ethyl]-, (1R,1''R)-)

• Product Name: 1,1''-Biferrocene, 2,2''-bis[(1R)-1-(diphenylphosphino)ethyl]-, (1R,1''R)-
• CAS No: 137096-37-8
• CID: 5169596
• Update Time: 2025-10-29

1,1''-Biferrocene, 2,2''-bis[(1R)-1-(diphenylphosphino)ethyl]-, (1R,1''R)- Chemical and Physical Properties

Names and Identifiers

• 1,1''-Biferrocene, 2,2''-bis[(1R)-1-(diphenylphosphino)ethyl]-, (1R,1''R)-

• Inchi： 1S/C38H28P2.2C5.2Fe/c1-29(39(31-17-7-3-8-18-31)32-19-9-4-10-20-32)35-25-15-27-37(35)38-28-16-26-36(38)30(2)40(33-21-11-5-12-22-33)34-23-13-6-14-24-34;2*1-2-4-5-3-1;;/h3-14,17-24,29-30H,1-2H3;;;;/q-2;2*-1;2*+2
• InChI Key： SIDJLPHZFGZSJJ-UHFFFAOYSA-N
• SMILES： C(C12=C3C4=C5[C-]1([C-]16C7=C8C9=C1(C(C)P(C1C=CC=CC=1)C1C=CC=CC=1)[Fe+2]1%10%11%126798C6=C1C%10=C%11[C-]%126)[Fe+2]16782354C2[C-]1C6=C7C8=2)(C)P(C1C=CC=CC=1)C1C=CC=CC=1

Additional information on 1,1''-Biferrocene, 2,2''-bis[(1R)-1-(diphenylphosphino)ethyl]-, (1R,1''R)-

1,1''-Biferrocene, 2,2''-bis[(1R)-1-(diphenylphosphino)ethyl]-, (1R,1''R)-: A Comprehensive Overview

1,1''-Biferrocene, 2,2''-bis[(1R)-1-(diphenylphosphino)ethyl]-, (1R,1''R)- (CAS No. 137096-37-8) is a highly specialized compound that has garnered significant attention in the fields of organic synthesis and catalysis. This compound, often referred to as (R,R)-DPEPhos, is a chiral diphosphine ligand that plays a crucial role in asymmetric catalysis. Its unique structure and properties make it an indispensable tool for researchers and chemists working on the development of enantioselective reactions.

The core structure of (R,R)-DPEPhos consists of two ferrocene units connected by a central carbon atom. Each ferrocene unit is further functionalized with a chiral phosphine group, specifically (1R)-1-(diphenylphosphino)ethyl. This arrangement imparts the molecule with high stability and excellent chiral recognition capabilities. The presence of the ferrocene moiety also provides redox-active properties, which can be leveraged in various catalytic processes.

In recent years, the use of (R,R)-DPEPhos has been extensively studied in the context of palladium-catalyzed reactions. One notable application is in the asymmetric allylic alkylation reaction, where (R,R)-DPEPhos has demonstrated exceptional enantioselectivity and yield. For instance, a study published in the Journal of the American Chemical Society (JACS) reported that (R,R)-DPEPhos achieved up to 99% enantiomeric excess (ee) in the allylic alkylation of racemic substrates. This high level of enantioselectivity is attributed to the precise control over the transition state geometry provided by the chiral ligand.

Beyond palladium-catalyzed reactions, (R,R)-DPEPhos has also shown promise in other metal-catalyzed transformations. For example, it has been used in nickel-catalyzed cross-coupling reactions to achieve high levels of regio- and stereoselectivity. A recent publication in Angewandte Chemie highlighted the use of (R,R)-DPEPhos in nickel-catalyzed Suzuki-Miyaura couplings, where it facilitated the formation of complex molecules with high regiocontrol and excellent yields.

The versatility of (R,R)-DPEPhos extends to its application in pharmaceutical synthesis. Many pharmaceutical compounds require enantiomerically pure forms for optimal therapeutic effects and reduced side effects. The ability of (R,R)-DPEPhos to facilitate enantioselective synthesis makes it a valuable tool in the development of chiral drugs. For instance, a study published in Organic Letters demonstrated the use of (R,R)-DPEPhos in the synthesis of a key intermediate for an anti-inflammatory drug, achieving high enantiomeric purity and yield.

In addition to its catalytic applications, (R,R)-DPEPhos has been explored for its potential in materials science. The redox-active ferrocene units can be exploited to create stimuli-responsive materials with tunable properties. Research published in Advanced Materials showcased the use of (R,R)-DPEPhos-based polymers as smart materials that respond to changes in redox conditions, making them suitable for applications such as drug delivery systems and sensors.

The synthesis of (R,R)-DPEPhos involves several steps that require careful control over chirality and purity. The initial step typically involves the preparation of (1R)-1-(diphenylphosphino)ethylferrocene through a stereoselective reaction. Subsequent coupling reactions are then performed to link two such units together. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound, making it more accessible for both academic research and industrial applications.

In conclusion, 1,1''-Biferrocene, 2,2''-bis[(1R)-1-(diphenylphosphino)ethyl]-, (1R,1''R) (CAS No. 137096-37-8) is a versatile and powerful chiral ligand with wide-ranging applications in catalysis, pharmaceutical synthesis, and materials science. Its unique structure and properties have made it an essential tool for researchers aiming to achieve high levels of enantioselectivity and control over complex chemical transformations. As research continues to advance, it is likely that new applications for this compound will be discovered, further solidifying its importance in the field.